Cas no 211932-34-2 (2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 211932-34-2
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 5409161
• Update Time: 2025-06-26

2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(dimethylamino)propyl)-1,3-dioxoisoindoline-5-carboxylic acid
• 2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

• Inchi： 1S/C14H16N2O4/c1-15(2)6-3-7-16-12(17)10-5-4-9(14(19)20)8-11(10)13(16)18/h4-5,8H,3,6-7H2,1-2H3,(H,19,20)
• InChI Key： HJMMHOWUGMWLAP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(O)=O)C=C2)C(=O)N1CCCN(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Research Brief on 2-[3-(Dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid (CAS: 211932-34-2)

The compound 2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS: 211932-34-2) has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have demonstrated that this isoindole derivative exhibits promising activity as a protein-protein interaction modulator, particularly in targeting key signaling pathways involved in cancer and inflammatory diseases. The dimethylaminopropyl side chain appears to play a crucial role in the compound's bioavailability and target binding affinity, while the carboxylic acid moiety contributes to its solubility and interaction with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of this compound's pharmacokinetic properties through structural modifications. The researchers achieved significant improvements in metabolic stability while maintaining its potent inhibitory activity against specific kinase targets. These findings suggest potential for further development as a lead compound in targeted therapy approaches.

In terms of mechanism of action, recent in vitro and in vivo studies indicate that 211932-34-2 functions through multiple pathways, including modulation of NF-κB signaling and interference with protein-protein interactions in the apoptosis regulatory network. This multi-target activity profile makes it particularly interesting for complex disease indications where single-target approaches have shown limited efficacy.

Ongoing research is exploring the compound's potential in combination therapies, with preliminary data suggesting synergistic effects when used with certain chemotherapeutic agents. However, challenges remain in optimizing its selectivity profile and reducing off-target effects, which are currently the focus of several structure-activity relationship studies.

The pharmaceutical industry has shown growing interest in this compound class, with two patent applications filed in 2023 covering novel derivatives and formulation technologies specifically designed to enhance the delivery of 2-[3-(dimethylamino)propyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid and related structures.

Future research directions include further elucidation of its molecular targets through proteomics approaches, development of more potent and selective analogs, and investigation of its potential in non-oncological indications such as autoimmune diseases and neurodegenerative disorders. The compound's unique chemical scaffold continues to offer opportunities for medicinal chemistry optimization and therapeutic development.